Cas no 96100-12-8 (3-methyl-5-(trifluoromethyl)aniline)

3-methyl-5-(trifluoromethyl)aniline structure

96100-12-8 structure

Product Name:3-methyl-5-(trifluoromethyl)aniline

CAS No:96100-12-8

Molecular Formula:C₈H₈F₃N

Molecular Weight:175.151032447815

MDL:MFCD01631580

CID:61826

PubChem ID:2737713

3-methyl-5-(trifluoromethyl)aniline Properties

Names and Identifiers

- 3-Methyl-5-(trifluoromethyl)aniline
- 3-methyl-5-trifluoromethylaniline
- 3-Amino-5-methylbenzotrifluoride
- 3-methyl-5-amino benzotrifluoride
- Benzenamine,3-methyl-5-trifluoromethyl
- 3-methyl -5-(trifluoromethyl)aniline
- PubChem2794
- Benzenamine, 3-methyl-5-trifluoromethyl
- WYDJMBLMXGCHOL-UHFFFAOYSA-N
- 5-methyl-3-trifluoromethylani-line
- SBB070203
- CL8435
- 5-Methyl-3-(trifluoromethyl)aniline
- LS10401
- AM84088
- 3-methyl-5-(triflu
- 3-Methyl-5-(trifluoromethyl)benzenamine (ACI)
- 3-Amino-5-trifluoromethyltoluene
- 3-Trifluoromethyl-5-methylaniline
- +Expand
- MDL： MFCD01631580
- InChIKey： WYDJMBLMXGCHOL-UHFFFAOYSA-N
- Inchi： 1S/C8H8F3N/c1-5-2-6(8(9,10)11)4-7(12)3-5/h2-4H,12H2,1H3
- SMILES： FC(C1C=C(C)C=C(N)C=1)(F)F

Computed Properties

Exact Mass: 175.06100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Heavy Atom Count: 12
Complexity: 155
XLogP3: 3.1
Topological Polar Surface Area: 26

Experimental Properties

LogP: 3.17720
PSA: 26.02000
Boiling Point: 203.3℃ at 760 mmHg

3-methyl-5-(trifluoromethyl)aniline Security Information

Safety Instruction： S23; S26; S28; S36/37/39; S45
Risk Phrases：R23/24/25
Dangerous goods sign： T
Hazardous Material transportation number：UN 2811
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
Risk Phrases： 23/24/25
Signal Word：Warning

3-methyl-5-(trifluoromethyl)aniline Customs Data

HS CODE：2921430090
Customs Data：

China Customs Code:
2921430090

Overview:

2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

Summary:

HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-methyl-5-(trifluoromethyl)aniline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005W1O-250mg	3-Amino-5-methylbenzotrifluoride	96100-12-8	95%	250mg	$20.00	2024-04-19
A2B Chem LLC	AC74012-250mg	3-Amino-5-methylbenzotrifluoride	96100-12-8	95%	250mg	$18.00	2024-07-18
Aaron	AR005WA0-100mg	3-Amino-5-methylbenzotrifluoride	96100-12-8	95%	100mg	$10.00	2024-07-18
abcr	AB129195-250 mg	3-Methyl-5-(trifluoromethyl)aniline, 95%; .	96100-12-8	95%	250mg	€111.70	2023-05-10
Ambeed	A131823-250mg	3-Amino-5-methylbenzotrifluoride	96100-12-8	95%	250mg	$25.0
Apollo Scientific	PC0435-1g	3-Amino-5-methylbenzotrifluoride	96100-12-8	97%	1g	£92.00	2023-09-02
Chemenu	CM118208-5g	5-Methyl-3-(trifluoromethyl)aniline	96100-12-8	95%	5g	$281
Enamine	EN300-177919-0.05g	3-methyl-5-(trifluoromethyl)aniline	96100-12-8	95%	0.05g	$19.0	2023-09-20
eNovation Chemicals LLC	D957284-5g	3-Amino-5-methylbenzotrifluoride	96100-12-8	95+%	5g	$305	2022-10-15
Fluorochem	077634-250mg	3-Amino-5-methylbenzotrifluoride	96100-12-8	95%	250mg	￡25.00	2022-03-01

3-methyl-5-(trifluoromethyl)aniline Synthesis

Synthetic Circuit 1

630125-49-4

13061-96-6

96100-12-8

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane , Water ; 4 h, 100 °C
1.2 Reagents: Zinc , Hydrochloric acid Solvents: Ethanol , Water ; rt; 12 h, 80 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; pH 8

Reference

: Method for preparing 3-alkyl-5-trifluoromethylaniline

, China, , ,

Synthetic Circuit 2

96783-82-3

96100-12-8

Reaction Conditions

Reference

: M-Aminobenzotrifluorides

, Belgium, , ,

Synthetic Circuit 3

96100-12-8

Reaction Conditions

Reference

: New dichloro(trifluoromethyl)nitrotoluenes and their conversion to amino(trifluoromethyl)toluenes

, Federal Republic of Germany, , ,

3-methyl-5-(trifluoromethyl)aniline Raw materials

3-methyl-5-(trifluoromethyl)aniline Preparation Products

3-methyl-5-(trifluoromethyl)aniline (96100-12-8)

3-methyl-5-(trifluoromethyl)aniline Related Literature

1. Photoluminescence properties of multilayer oxide films intercalated with rare earth ions by the layer-by-layer technique†

Shintaro Ida,Kazuhiko Araki,Ugur Unal,Kazuyoshi Izawa,Ozge Altuntasoglu,Chikako Ogata,Yasumichi Matsumoto Chem. Commun., 2006, 3619-3621
2. A novel self-assembly approach for synthesizing nanofiber aerogel supported platinum single atoms†

Haojie Zhang,Yonghui Zhao,Yu Sun,Qing Xu,Ruoou Yang,Hao Zhang,Chao Lin,Kenichi Kato,Xiaopeng Li J. Mater. Chem. A, 2020,8, 15094-15102
3. Infrared excitation induced upconversion fluorescence properties and photoelectric effect of NaYbF4:Tm3+@TiO2 core–shell nanoparticles

RSC Adv., 2014,4, 49415-49420
4. Characterization of optical manipulation using microlens arrays depending on the materials and sizes in organic photovoltaics†

Dongwook Ko,Bongjun Gu,Sungjin Jo,Dong Choon Hyun,Chang Su Kim,Hyeon-Ju Oh RSC Adv., 2021,11, 9766-9774
5. Kinetic study of polydopamine sphere synthesis using TRIS: relationship between synthesis conditions and final properties

Juan Carlos García-Mayorga,Haret-Codratian Rosu,Alma Berenice Jasso-Salcedo,Vladimir Alonso Escobar-Barrios RSC Adv., 2023,13, 5081-5095
6. Determination of mercury in minerals by combustion/trap/atomic fluorescence spectrometry

Lian Liang,Milena Horvat,Hao Li,Patrick Pang J. Anal. At. Spectrom., 2003,18, 1383-1385
7. Molecular dynamics studies of native and substituted cyclodextrins in different media: 1. Charge derivation and force field performances†

Christine Cézard,Frédéric Aubry,Florence Djedaïni-Pilard,François-Yves Dupradeau Phys. Chem. Chem. Phys., 2011,13, 15103-15121
8. Contents pages

Proc. Soc. Anal. Chem., 1969,6, X020-X021
9. Anisotropic magnetoresistance and electronic features of the candidate topological compound praseodymium monobismuthide†

X.-L. Ge,W.-Z. Meng,Z.-D. Han,B. Qian,W. Zhao,X.-F. Jiang,Y. Fang,S. Ju Phys. Chem. Chem. Phys., 2023,25, 25573-25580
10. Organocatalytic chain scission of poly(lactides): a general route to controlled molecular weight, functionality and macromolecular architecture

Frederik Nederberg,Eric F. Connor,Thierry Glausser,James L. Hedrick Chem. Commun., 2001, 2066-2067

96100-12-8 (3-methyl-5-(trifluoromethyl)aniline) Related Products

Recommended suppliers

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(CAS:96100-12-8)3-methyl-5-(trifluoromethyl)aniline

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Price($):discuss personally

Cas no 96100-12-8 (3-methyl-5-(trifluoromethyl)aniline)

3-methyl-5-(trifluoromethyl)aniline Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-methyl-5-(trifluoromethyl)aniline Security Information

3-methyl-5-(trifluoromethyl)aniline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-methyl-5-(trifluoromethyl)aniline Price

3-methyl-5-(trifluoromethyl)aniline Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

3-methyl-5-(trifluoromethyl)aniline Raw materials

3-methyl-5-(trifluoromethyl)aniline Preparation Products

3-methyl-5-(trifluoromethyl)aniline Related Literature

96100-12-8 (3-methyl-5-(trifluoromethyl)aniline) Related Products